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Part 1: Core Compound Identity and Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1,1,1,2,2-Pentafluoro-4-
Compound Name:

jodobutane
CAS No.: 85995-91-1
Cat. No.: B7724933

Get Quote

3,3.,4,4,4-Pentafluorobutyl iodide, also known by its IUPAC name 1-iodo-3,3,4,4,4-
pentafluorobutane, is a partially fluorinated alkyl halide. The presence of the pentafluoroethyl
group (CFsCFz-) imparts unique electronic properties and steric bulk, while the terminal
iodoethane moiety (-CH2CH?:l) provides a versatile reactive handle for synthetic
transformations.

Table 1: Physicochemical and Safety Data
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Property Value Source(s)
CAS Number 40723-80-6 [1]
Molecular Formula CaHaFsl [1]
Molecular Weight 273.97 g/mol [1]
Appearance C.:ok')rless to light yellow/orange 2]
liquid
Density 1.936 g/mL at 20 °C [1]
Boiling Point 100-101 °C [1]
Refractive Index n20/D 1.39 [2]

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Statements o [3]
irritation), H335 (May cause

respiratory irritation)

| UN Number | 2810 (Toxic liquid, organic, n.o.s.) |[1] |

Synonyms: 1-lodo-3,3,4,4,4-pentafluorobutane, 2-(Perfluoroethyl)ethyl iodide,
Perfluoroethylethyl iodide.[1]

Part 2: Synthesis and Manufacturing

The most direct and common synthetic route to 3,3,4,4,4-pentafluorobutyl iodide involves the
iodination of its corresponding alcohol, 3,3,4,4,4-pentafluorobutan-1-ol (CAS 54949-74-5). This
transformation is a staple in organic synthesis, reliably converting a robust hydroxyl group into
an excellent iodide leaving group.

Causality in Reagent Selection: While various methods exist for converting alcohols to alkyl
iodides, the Appel reaction (using triphenylphosphine and iodine) or methods employing red
phosphorus and iodine are particularly effective.[4] These reagents are chosen for their high
efficiency and relatively mild conditions, which prevent unwanted side reactions on the
fluorinated portion of the molecule. The mechanism involves the in-situ formation of a
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phosphonium iodide species, which activates the hydroxyl group for nucleophilic displacement
by the iodide ion.

Detailed Experimental Protocol: Synthesis from
3,3,4,4,4-Pentafluorobutan-1-ol

This protocol is a representative procedure based on standard iodination methods for
fluorinated alcohols.[4]

Inert Atmosphere: To a flame-dried 250 mL three-neck round-bottom flask equipped with a
magnetic stir bar, reflux condenser, and nitrogen inlet, add triphenylphosphine (1.2 eq.) and
imidazole (1.2 eq.).

Solvent Addition: Add anhydrous dichloromethane (DCM, ~100 mL) via cannula and stir the
mixture until all solids dissolve.

Cooling: Cool the reaction vessel to 0 °C using an ice-water bath.

lodine Addition: Slowly add iodine (Iz, 1.2 eq.) portion-wise. The solution will turn a dark
brown color. Stir for 20 minutes at 0 °C. The formation of the triphenylphosphine-iodine
adduct is exothermic.

Substrate Addition: Prepare a solution of 3,3,4,4,4-pentafluorobutan-1-ol (1.0 eq.) in
anhydrous DCM (~20 mL) and add it dropwise to the reaction mixture over 30 minutes,
maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium thiosulfate (Naz2S20s3) until the brown color disappears. Transfer the mixture to a
separatory funnel.

Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).
Combine the organic layers.
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e Washing: Wash the combined organic phase with brine (1 x 100 mL), then dry over
anhydrous magnesium sulfate (MgSOa).

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The
resulting crude oil is purified by vacuum distillation to yield 3,3,4,4,4-pentafluorobutyl iodide
as a colorless to pale yellow liquid.

3,3,4,4,4-Pentafluorobutan-1-ol Reaction ‘Workup & Purification

(Quench (Na25203D—>@xuac[ (DCMD—»(DW (MgSOélD—»(Vacuum DistillatimD I 3'3’4’4’f;§;‘:aﬂ“°r°b“‘y L

Combine and React
0°C to RT, 12-18h

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3,4,4,4-Pentafluorobutyl iodide.

Part 3: Spectroscopic and Structural
Characterization

Disclaimer: Experimental spectroscopic data for this specific compound is not widely available
in public databases. The following information is based on established principles of NMR and
MS for structural elucidation and serves as a predictive guide for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of 3,3,4,4,4-pentafluorobutyl iodide gives rise to a distinct and predictable NMR
signature. The presence of fluorine leads to complex but interpretable splitting patterns due to
1H-19F and 13C-19F coupling.[5][6]

Table 2: Predicted NMR Data (Solvent: CDCIs)
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. . Coupling
. Predicted Shift Lo
Nucleus Position Multiplicity Constant(s)
(ppm)
(Hz)
H -CH2-I (C1) ~3.3-3.5 Triplet (t) 3J(HH) =7-8
Triplet of Triplets ~ 3J(HH) = 7-8,
-CH2-CF2- (C2) ~26-28
(tt) 3J(HF) = 18-20
13C -CH2-1 (C1) ~-5t00 Triplet (t) 2)(CF) = 4-5
Triplet of Triplets  2J(CF) = 20-25,
-CH2-CF2- (C2) ~30-35
(tt) 3J(CF) =34
, 1J(CF) = 250-
Triplet of
-CF2-CH2- (C3) ~115-120 260, 2J(CF) = 30-
Quartets (tq)
35
1J(CF) = 275-
Quartet of
-CF3 (C4) ~125-128 _ 285, 2J(CF) = 30-
Triplets (qt)
35
Triplet of Triplets  3J(FH) = 18-20,
19F -CF2- (C3) ~-110to -115

(tt)

3)(FF) = 6-8

| | -CFs (C4) | ~ -80 to -85 | Triplet (t) | 23J(FF) = 6-8 |

Rationale for Predictions:

¢ H NMR: The methylene group adjacent to iodine (-CH:l) is deshielded and appears as a
triplet due to coupling with the neighboring CH2 group. The methylene group adjacent to the
CF2 group (-CH2CF2-) is also deshielded and appears as a triplet of triplets, coupling to both
the adjacent CHz protons and the two geminal fluorine atoms.

e 13C NMR: Carbons bonded to fluorine exhibit large one-bond coupling constants (:J(CF)) and
are split by neighboring fluorine atoms. The carbon bearing iodine (C1) is shifted significantly
upfield.[7]

e YF NMR (vs. CFCIs): The CF2 and CFs groups have characteristic chemical shifts. They are
coupled to each other (3J(FF)) and the CFz group is additionally coupled to the adjacent CH:z
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protons (3J(FH)).[8]

Mass Spectrometry (MS)

Electron lonization (El) mass spectrometry would be expected to show a clear molecular ion
peak and predictable fragmentation patterns.

e Molecular lon (M+): The exact mass of CaHaFsl is 273.9376. The M+ peak at m/z = 274
would be readily observable.

o Key Fragments: The C-I bond is the weakest and will readily cleave. Major fragmentation
pathways would include:

o Loss of iodine radical (¢l): [M - 127]* — CaHaFs* at m/z = 147.
o Loss of pentafluoroethyl radical (¢CzFs): [M - 119]* — CzHal* at m/z = 155.

o Alpha-cleavage: [C3HaFs]* at m/z = 131.

[C2F5CH2CH21] + ) )
[ (m/z = 274) ] : 2k

-] - *C2F5
[C2F5CH2CH2]+ [ICH2CH2]+
(m/z = 147) (m/z = 155)

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in EI-MS.

Part 4: Chemical Reactivity and Mechanistic
Insights

The synthetic utility of 3,3,4,4,4-pentafluorobutyl iodide stems from the reactivity of the carbon-
iodine bond. This bond is polarized (C®*-1°~) and relatively weak, allowing the molecule to act
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as a source of a pentafluoroethylethyl electrophile or a pentafluoroethylethyl radical, depending
on the reaction conditions.

Mechanism 1: Nucleophilic Substitution (Sn2)

In the presence of nucleophiles (e.g., thiols, amines, alkoxides), the compound readily
undergoes Sn2 reactions.[9] The electrophilic C1 carbon is attacked by the nucleophile,
displacing the iodide ion, which is an excellent leaving group. This pathway is fundamental for
introducing the -(CH2)2C2Fs moiety onto heteroatoms.

o Causality: This reaction is favored by strong, non-hindered nucleophiles and polar aprotic
solvents (e.g., DMF, Acetonitrile) that stabilize the transition state. The electron-withdrawing
nature of the CzFs group slightly increases the electrophilicity of the C1 carbon compared to
a non-fluorinated analogue.

Caption: Generalized Sn2 reaction pathway.

Mechanism 2: Radical Fluoroalkylation

Under radical conditions (initiated by light, heat, or a radical initiator like AIBN), the weak C-I
bond undergoes homolytic cleavage to generate the 3,3,4,4,4-pentafluorobutyl radical
(*CH2CHzC2Fs). This radical can then add across double or triple bonds, or participate in other
radical cascade reactions.[10]

o Causality: This pathway is exploited for C-C bond formation. The stability of the primary alkyl
radical is modest, making it highly reactive towards electron-rich or electron-poor alkenes,
depending on the specific reaction design. Metal catalysis (e.g., with copper or palladium)
can also be used to facilitate single-electron transfer (SET) processes to generate the radical
under milder conditions.[11]

Part 5: Applications in Drug Development and
Materials Science

The primary application of this reagent is as a fluoroalkylation agent. Introducing the
pentafluoroethylethyl group can significantly modify the properties of a parent molecule, a
strategy widely used in drug discovery to enhance metabolic stability, increase lipophilicity
(logP), and alter binding affinity.[12]
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Application Focus: Synthesis of Fluorinated lonic
Liquids

Fluorinated lonic Liquids (FILs) are a class of materials with unique properties, including high
gas solubility and thermal stability.[13] 3,3,4,4,4-Pentafluorobutyl iodide is an ideal precursor for

synthesizing the cationic component of FILs via Sn2 alkylation of a suitable heterocyclic core,
such as 1-methylimidazole.

Detailed Experimental Protocol: Synthesis of 1-
(3,3,4,4,4-pentafluorobutyl)-3-methylimidazolium iodide
e Setup: In a 100 mL round-bottom flask, combine 1-methylimidazole (1.0 eq.) and acetonitrile

(50 mL).

» Addition: Add 3,3,4,4,4-pentafluorobutyl iodide (1.05 eq.) to the solution at room
temperature.

» Reaction: Heat the mixture to reflux (approx. 82 °C) and maintain for 24-48 hours under a
nitrogen atmosphere.

« |solation: After cooling to room temperature, remove the solvent under reduced pressure.

« Purification: The resulting viscous liquid or solid is washed repeatedly with ethyl acetate or
diethyl ether to remove any unreacted starting materials. The product is then dried under
high vacuum to yield the pure ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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